![molecular formula C21H22ClNO2 B2640197 1-(4-chlorophenyl)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]cyclopentane-1-carboxamide CAS No. 2097863-73-3](/img/structure/B2640197.png)
1-(4-chlorophenyl)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]cyclopentane-1-carboxamide
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Description
1-(4-chlorophenyl)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C21H22ClNO2 and its molecular weight is 355.86. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
This compound has been synthesized and evaluated for its antimicrobial activities. A study by Akbari et al. (2008) focused on synthesizing N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydro pyrimidine-5-carboxamide and related compounds, assessing their effectiveness against bacterial and fungal growth. Similarly, research by Idrees et al. (2020) involved synthesizing derivatives integrated with quinoline, pyrazole, and benzofuran moieties, demonstrating antimicrobial efficacy.
Anticonvulsant Properties
Research by Kubicki et al. (2000) investigated the crystal structures of related anticonvulsant enaminones. They studied compounds such as methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxo-3-cyclohexen-1-carboxylate, noting the significance of their molecular conformation in therapeutic applications.
Antioxidant and Anti-Inflammatory Properties
Compounds closely related to 1-(4-chlorophenyl)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]cyclopentane-1-carboxamide have been examined for their anti-inflammatory and antioxidant properties. A study by Kumar et al. (2008) synthesized 2-Amino-N-(3-chlorophenyl)-5, 6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide and its derivatives, demonstrating significant bioactivity comparable to standard drugs like ibuprofen and ascorbic acid.
Antimicrobial Screening
Further research by Idrees et al. (2019) synthesized novel derivatives of 5-(benzofuran-2-yl)-N'-(2-substituted-4-oxothiazolidin-3-yl)-1-phenyl-1H-pyrazole-3-carboxamide, reporting in-vitro antibacterial activity against pathogenic microorganisms.
Molecular Interaction Studies
The interaction of structurally related compounds with biological receptors has also been investigated. For instance, Shim et al. (2002) studied the molecular interaction of an antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with cannabinoid receptors, providing insights into receptor-ligand interactions.
properties
IUPAC Name |
1-(4-chlorophenyl)-N-(2,3-dihydro-1-benzofuran-3-ylmethyl)cyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClNO2/c22-17-9-7-16(8-10-17)21(11-3-4-12-21)20(24)23-13-15-14-25-19-6-2-1-5-18(15)19/h1-2,5-10,15H,3-4,11-14H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMFKVCKVPIDVHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)NCC3COC4=CC=CC=C34 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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